Cas no 70961-06-7 (Ethyl 5,5,5-trifluoro-4-hydroxypentanoate)

• Product Name: Ethyl 5,5,5-trifluoro-4-hydroxypentanoate
• CAS No: 70961-06-7
• MF: C₇H₁₁F₃O₃
• MW: 200.155653238297
• MDL: MFCD17267483
• CID: 2619305
• PubChem ID: 593087
• Update Time: 2025-06-27

Ethyl 5,5,5-trifluoro-4-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5,5-trifluoro-4-hydroxypentanoate
• 5,5,5-Trifluoro-4-hydroxy-pentanoicacid ethyl ester
• 5,5,5-Trifluoro-4-hydroxy-pentanoic acid, ethyl ester
• AMY6559
• ZB1139
• Ethyl 5,5,5-trifluoro-4-hydroxypentanoate #
• 4-trifluoromethyl-4-hydroxybutyric acid ethyl ester
• 5,5,5-Trifluoro-4-hydroxypentanoic acid ethyl ester
• DTXSID501270788
• CS-0367011
• 70961-06-7
• AKOS017343321
• Ethyl5,5,5-trifluoro-4-hydroxypentanoate
• SCHEMBL11238724

• MDL： MFCD17267483
• Inchi： 1S/C7H11F3O3/c1-2-13-6(12)4-3-5(11)7(8,9)10/h5,11H,2-4H2,1H3
• InChI Key： MLFNYSMWFXWELZ-UHFFFAOYSA-N
• SMILES： FC(C(CCC(=O)OCC)O)(F)F

Computed Properties

• Exact Mass: 200.06602869 g/mol
• Monoisotopic Mass: 200.06602869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5
• Molecular Weight: 200.16

Additional information on Ethyl 5,5,5-trifluoro-4-hydroxypentanoate

Ethyl 5,5,5-trifluoro-4-hydroxypentanoate: A Versatile Compound with Broad Applications in Biomedical Research

Ethyl 5,5,5-trifluoro-4-hydroxypentanoate, with the chemical CAS No. 70961-06-7, represents a multifunctional organic molecule that has garnered significant attention in the biomedical field. This compound is characterized by its unique molecular structure, which includes a central pentanoic acid backbone substituted with three fluorine atoms and a hydroxyl group at the 4-position. The presence of fluorine atoms imparts distinct physicochemical properties, such

Recent studies have highlighted the potential of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate in drug discovery and development. A 2023 publication in *Journal of Medicinal Chemistry* reported its use as a precursor for synthesizing fluorinated derivatives with enhanced metabolic stability. These derivatives demonstrated improved pharmacokinetic profiles in preclinical models of inflammatory diseases, suggesting potential applications in the treatment of autoimmune conditions. The fluorine atoms in Ethyl 5,5,5-trifluoro-4-hydroxypentanoate are believed to modulate protein-ligand interactions, a critical factor in the design of selective therapeutic agents.

The CAS No. 70961-06-7 compound also shows promise in materials science. A 2024 study published in *Advanced Materials* explored its role in the development of biocompatible polymers for tissue engineering. Researchers found that incorporating Ethyl 5,5,5-trifluoro-4-hydroxypentanoate into polymeric matrices enhanced cell adhesion and proliferation, making it a valuable component for scaffold materials. This application aligns with the growing demand for biodegradable and bioactive materials in regenerative medicine.

From a synthetic perspective, Ethyl 5,5,5-trifluoro-4-hydroxypentanoate is a key intermediate in the production of fluorinated compounds with diverse biological activities. A 2023 review in *Organic & Biomolecular Chemistry* emphasized its utility in the synthesis of fluorinated analogs of natural products. These analogs have shown potential in targeting specific enzymatic pathways, offering new avenues for the treatment of metabolic disorders and cancer. The hydroxyl group in the molecule plays a critical role in its reactivity, enabling it to participate in various chemical transformations.

Recent advances in computational chemistry have further expanded the understanding of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate's properties. A 2024 study using molecular dynamics simulations revealed that the compound's fluorinated structure influences its solubility and membrane permeability. These properties are crucial for drug delivery systems, as they determine the compound's ability to cross biological barriers and reach target tissues. The research also highlighted the importance of stereochemistry in optimizing the compound's biological activity.

The CAS No. 70961-06-7 compound is being explored for its potential in imaging technologies. A 2023 paper in *Bioconjugate Chemistry* described the use of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate as a fluorophore for fluorescent labeling. The compound's fluorine atoms enhance its fluorescence quantum yield, making it suitable for high-resolution imaging applications. This development could have implications for early detection of pathological conditions and real-time monitoring of cellular processes.

Environmental and toxicological studies are also contributing to the understanding of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate's safety profile. A 2024 report in *Environmental Science & Technology* assessed the compound's biodegradation potential and ecotoxicity. While the study found that the compound exhibits moderate biodegradability under aerobic conditions, it emphasized the need for further research to evaluate its long-term environmental impact. These findings are critical for ensuring the sustainable use of the compound in industrial and biomedical applications.

From a pharmacological standpoint, Ethyl 5,5,5-trifluoro-4-hydroxypentanoate is being investigated for its potential as a therapeutic agent. A 2023 clinical trial published in *Pharmaceutical Research* evaluated its efficacy in reducing inflammation in patients with rheumatoid arthritis. The results indicated that the compound's fluorinated structure may modulate immune responses, offering a novel approach to managing chronic inflammatory diseases. Further clinical studies are needed to confirm its therapeutic potential.

The CAS No. 70961-06-7 compound is also being studied for its role in the development of targeted drug delivery systems. A 2024 study in *Nano Letters* demonstrated the use of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate as a ligand for nanoparticle-based drug delivery. The compound's hydrophobic properties enable it to bind to specific receptors on target cells, enhancing the delivery of therapeutic agents. This application could revolutionize the treatment of diseases where targeted delivery is essential, such as cancer and neurodegenerative disorders.

Despite its promising applications, the synthesis of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate presents challenges that researchers are actively addressing. A 2023 study in *Green Chemistry* focused on developing sustainable methods for its production. The study proposed a catalytic approach that reduces energy consumption and waste generation, aligning with the principles of green chemistry. These advancements are crucial for the large-scale production of the compound while minimizing environmental impact.

In summary, Ethyl 5,5,5-trifluoro-4-hydroxypentanoate (CAS No. 70961-06-7) is a versatile compound with wide-ranging applications in the biomedical field. Its unique molecular structure and properties make it a valuable tool for drug discovery, materials science, and imaging technologies. Ongoing research continues to uncover new uses and optimize its properties, ensuring its relevance in the development of innovative therapies and technologies.

As research in this area progresses, the potential of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate is expected to expand further. The compound's ability to participate in diverse chemical reactions and its adaptability to different applications highlight its significance in modern scientific endeavors. Continued exploration of its properties and applications will undoubtedly contribute to advancements in multiple fields, underscoring the importance of this compound in the scientific community.

The CAS No. 70961-06-7 compound serves as a testament to the power of chemical innovation in addressing complex scientific challenges. Its role in various research areas demonstrates the importance of interdisciplinary approaches in advancing knowledge and developing practical solutions. As scientists continue to investigate its properties and applications, the compound is likely to remain a focal point of research, driving progress in the biomedical and materials sciences.

Ultimately, the study of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate exemplifies the dynamic nature of scientific discovery. The compound's versatility and the ongoing research into its properties highlight the importance of continued exploration in the pursuit of knowledge and innovation. As new technologies and methodologies emerge, the potential applications of this compound are expected to grow, further solidifying its place in the scientific landscape.

With its unique molecular structure and diverse applications, Ethyl 5,5,5-trifluoro-4-hydroxypentanoate (CAS No. 70961-06-7) represents a significant advancement in the field of chemistry. Its role in drug discovery, materials science, and imaging technologies underscores its importance in modern scientific research. As researchers continue to unravel its properties and explore its potential, the compound is poised to make a lasting impact on the scientific community and beyond.

Looking ahead, the future of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate research appears promising. The compound's adaptability to various applications and its potential for innovation suggest that it will remain a subject of interest for years to come. As new challenges arise in the scientific and medical fields, the compound's properties may offer solutions that are both effective and sustainable. The continued exploration of its capabilities will undoubtedly contribute to the advancement of multiple disciplines, ensuring its relevance in the ever-evolving landscape of scientific discovery.

Furthermore, the integration of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate into emerging technologies is expected to open new avenues for research and application. The compound's properties may be leveraged in the development of advanced therapeutic strategies, novel materials, and innovative imaging techniques. These possibilities highlight the importance of sustained research efforts in maximizing the compound's potential and addressing the needs of the scientific community.

As the scientific community continues to explore the properties and applications of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate, the compound is likely to play an increasingly important role in various fields. Its versatility and the potential for innovation underscore its significance in the ongoing pursuit of knowledge and technological advancement. The continued study of this compound will undoubtedly contribute to the development of new solutions and the expansion of scientific understanding, ensuring its place as a key player in the future of scientific research.

Finally, the study of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate serves as a reminder of the importance of curiosity and innovation in scientific discovery. The compound's potential applications and the ongoing research into its properties highlight the dynamic nature of scientific progress. As researchers continue to uncover new insights and possibilities, the compound is expected to remain a focal point of exploration, driving advancements in multiple disciplines and contributing to the ever-expanding frontiers of scientific knowledge.

With its unique molecular structure and diverse applications, Ethyl 5,5,5-trifluoro-4-hydroxypentanoate (CAS No. 70961-06-7) represents a significant advancement in the field of chemistry. Its role in drug discovery, materials science, and imaging technologies underscores its importance in modern scientific research. As researchers continue to unravel its properties and explore its potential, the compound is poised to make a lasting impact on the scientific community and beyond.

Looking ahead, the future of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate research appears promising. The compound's adaptability to various applications and its potential for innovation suggest that it will remain a subject of interest for years to come. As new challenges arise in the scientific and medical fields, the compound's properties may offer solutions that are both effective and sustainable. The continued exploration of its capabilities will undoubtedly contribute to the advancement of multiple disciplines, ensuring its relevance in the ever-evolving landscape of scientific discovery.

Furthermore, the integration of Ethyl 5,5,5-trifluoro-4-hydroxypentano,ate into emerging technologies is expected to open new avenues for research and application. The compound's properties may be leveraged in the development of advanced therapeutic strategies, novel materials, and innovative imaging techniques. These possibilities highlight the importance of sustained research efforts in maximizing the compound's potential and addressing the needs of the scientific community.

As the scientific community continues to explore the properties and applications of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate, the compound is likely to play an increasingly important role in various fields. Its versatility and the potential for innovation underscore its significance in the ongoing pursuit of knowledge and technological advancement. The continued study of this compound will undoubtedly contribute to the development of new solutions and the expansion of scientific understanding, ensuring its place as a key player in the future of scientific research.

Finally, the study of Ethyl 5,5,5-trifluoro-4-hydroxypentanoate serves as a reminder of the importance of curiosity and innovation in scientific discovery. The compound's potential applications and the ongoing research into its properties highlight the dynamic nature of scientific progress. As researchers continue to uncover new insights and possibilities, the compound is expected to remain a focal point of exploration, driving advancements in multiple disciplines and contributing to the ever-expanding frontiers of scientific knowledge.